13-ethyl-12-sulfanylidene-8,11,13-triazatetracyclo[7.7.0.02,7.011,15]hexadeca-1(9),2,4,6-tetraen-14-one

• IUPAC Name: 13-ethyl-12-sulfanylidene-8,11,13-triazatetracyclo[7.7.0.02,7.011,15]hexadeca-1(9),2,4,6-tetraen-14-one
• InChI: InChI=1S/C15H15N3OS/c1-2-17-14(19)13-7-10-9-5-3-4-6-11(9)16-12(10)8-18(13)15(17)20/h3-6,13,16H,2,7-8H2,1H3
• InChI Key: SKPRNDMTZCEEMM-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)C2CC3=C(CN2C1=S)NC4=CC=CC=C34
• Molecular Formula: C15H15N3OS
• Molecular Weight: 285.4 g/mol

Description

13-ethyl-12-sulfanylidene-8,11,13-triazatetracyclo[77002,7011,15]hexadeca-1(9),2,4,6-tetraen-14-one is a complex organic compound with a unique tetracyclic structure

Preparation Methods

The synthesis of 13-ethyl-12-sulfanylidene-8,11,13-triazatetracyclo[7.7.0.02,7.011,15]hexadeca-1(9),2,4,6-tetraen-14-one involves multiple steps, including the formation of the tetracyclic core and the introduction of the ethyl and sulfanylidene groups. The synthetic route typically starts with the preparation of the core structure through cyclization reactions, followed by functional group modifications under controlled conditions. Industrial production methods may involve optimization of reaction conditions to enhance yield and purity .

Chemical Reactions Analysis

This compound undergoes various chemical reactions, including:

Oxidation: It can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur at specific positions on the tetracyclic ring, often using reagents like halides or amines.

The major products formed from these reactions depend on the specific reagents and conditions used .

Scientific Research Applications

13-ethyl-12-sulfanylidene-8,11,13-triazatetracyclo[7.7.0.02,7.011,15]hexadeca-1(9),2,4,6-tetraen-14-one has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound’s unique structure makes it a candidate for studying biological interactions at the molecular level.

Industry: Used in the development of new materials with specialized properties.

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets, such as enzymes or receptors. The pathways involved may include inhibition or activation of these targets, leading to various biological effects. Detailed studies are required to fully elucidate the molecular mechanisms .

Comparison with Similar Compounds

Similar compounds include other tetracyclic structures with different substituents. For example:

8,11,13-triazatetracyclo[7.7.0.02,7.011,15]hexadeca-1(9),2,4,6-tetraen-14-one: Lacks the ethyl and sulfanylidene groups.

13-ethyl-8,11,13-triazatetracyclo[7.7.0.02,7.011,15]hexadeca-1(9),2,4,6-tetraen-14-one: Lacks the sulfanylidene group.

The presence of the ethyl and sulfanylidene groups in 13-ethyl-12-sulfanylidene-8,11,13-triazatetracyclo[7.7.0.02,7.011,15]hexadeca-1(9),2,4,6-tetraen-14-one contributes to its unique chemical and biological properties .